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Compound of Interest

Compound Name: BI 7446

Cat. No.: B12386010 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of BI 7446 with Alternative STING Agonists, Supported by Experimental Data.

This guide provides a comprehensive analysis of the cross-species reactivity of BI 7446, a

potent and selective STING (Stimulator of Interferon Genes) agonist, benchmarked against

other leading STING agonists in preclinical and clinical development: ADU-S100, MK-1454,

and E7766. Understanding the activity of these immunomodulatory agents across different

species is critical for the translation of preclinical research to clinical applications.

Executive Summary
BI 7446 is a cyclic dinucleotide (CDN)-based STING agonist that has demonstrated potent

activation of all five major human STING variants as well as murine STING.[1][2] This broad

activity profile is a desirable characteristic for a clinical candidate, suggesting a higher potential

for translatability from preclinical animal models to human studies. This guide presents

available quantitative data on the cross-species reactivity of BI 7446 and its comparators in key

research species, details the experimental protocols used to generate this data, and provides

visual representations of the STING signaling pathway and experimental workflows.

Data Presentation: Cross-Species Activity of STING
Agonists
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The following table summarizes the available quantitative data on the in vitro activity of BI 7446
and comparable STING agonists across various species. The data is primarily presented as

EC50 or IC50 values, which represent the concentration of the compound required to elicit a

half-maximal response in a given assay.
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Compoun
d

Species
Cell
Line/Syst
em

Assay Readout
EC50/IC5
0 (µM)

Referenc
e

BI 7446 Human

THP1-

Dual™ KI-

hSTING

(WT, HAQ,

REF, AQ,

Q variants)

Reporter

Gene

Assay

ISG-

Luciferase

WT: 0.54,

HAQ: 0.64,

REF: 6.11,

AQ: 0.61,

Q: 7.98

[2]

Mouse RAW 264.7
IFN-β

Induction
ELISA 4.8 [2]

ADU-S100 Human - - -

Activates

all known

human

STING

alleles

[3]

Mouse

Various

tumor

models

In vivo

efficacy

Tumor

growth

inhibition

- [3]

Rat

Esophagea

l

Adenocarci

noma

Model

In vivo

efficacy

Tumor

volume

reduction

- [4]

MK-1454 Human - - -

Data not

publicly

available

-

Mouse

Syngeneic

tumor

models

In vivo

efficacy

Cytokine

upregulatio

n, tumor

regression

- [5][6]

E7766 Human
PBMCs (7

genotypes)

IFN-β

Induction
ELISA 0.15 - 0.79 [7][8]
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Mouse

CT26

tumor

model

In vivo

efficacy

Tumor

regression
- [3]

Canine -

STING

pathway

activation

- Active

Cynomolgu

s Monkey
PBMCs

IFN-α and

IFN-γ

production

ELISA

Active (for

general

STING

ligands)

[9][10]

Note: Quantitative data for some compounds in specific species, particularly rat and

cynomolgus monkey, is limited in the public domain. The table reflects the most recent and

relevant available information.

Signaling Pathway and Experimental Workflow
To visually represent the underlying biological processes and experimental procedures, the

following diagrams have been generated using Graphviz.
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Caption: STING Signaling Pathway Activation by BI 7446.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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